Cas no 1824464-81-4 (2,7-Diazaspiro[4.4]nonan-3-one, 2-methyl-)

• Product Name: 2,7-Diazaspiro[4.4]nonan-3-one, 2-methyl-
• CAS No: 1824464-81-4
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5878996
• PubChem ID: 23111901
• Update Time: 2025-05-19

2,7-Diazaspiro[4.4]nonan-3-one, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,7-Diazaspiro[4.4]nonan-3-one, 2-methyl-
• 2-methyl-2,7-diazaspiro[4.4]nonan-3-one
• EN300-6775473
• 1824464-81-4
• SCHEMBL24720818

• Inchi： 1S/C8H14N2O/c1-10-6-8(4-7(10)11)2-3-9-5-8/h9H,2-6H2,1H3
• InChI Key： JGDVUWLOZFRKES-UHFFFAOYSA-N
• SMILES： C1C2(CCNC2)CC(=O)N1C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 305.8±35.0 °C(Predicted)
• pka: 10.70±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazaspirononane derivatives

Additional information on 2,7-Diazaspiro[4.4]nonan-3-one, 2-methyl-

Compound CAS No. 1824464-81-4: 2,7-Diazaspiro[4.4]nonan-3-one, 2-methyl-

Compound CAS No. 1824464-81-4, also known as 2,7-Diazaspiro[4.4]nonan-3-one, 2-methyl-, is a unique organic compound with a spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The presence of the diazine ring and the ketone group in its structure makes it particularly interesting for various applications in organic chemistry and materials science.

The spirocyclic structure of this compound provides it with unique electronic and steric properties. Recent studies have shown that such structures can exhibit remarkable stability and reactivity in certain chemical environments. For instance, the spiro arrangement allows for efficient conjugation between the aromatic rings and the ketone group, which can be exploited in designing new materials with tailored electronic properties.

In terms of synthesis, 2,7-Diazaspiro[4.4]nonan-3-one, 2-methyl- can be prepared through a variety of methods, including cyclization reactions and coupling techniques. Researchers have reported that the methyl group at position 2 plays a crucial role in stabilizing the spirocyclic structure during synthesis. This finding has significant implications for the design of similar compounds with enhanced stability and functionality.

The applications of this compound are diverse and continue to expand with ongoing research. One promising area is its use in drug delivery systems. The spirocyclic structure enables the formation of inclusion complexes with various bioactive molecules, enhancing their solubility and bioavailability. Recent studies have demonstrated that this compound can serve as a versatile carrier for anti-cancer drugs, improving their efficacy while reducing side effects.

Another notable application is in the field of materials science. The unique electronic properties of spiro compounds make them ideal candidates for organic electronics. For example, they can be used as building blocks for designing novel semiconductors and light-emitting materials. Recent advancements in this area have highlighted the potential of this compound in developing more efficient organic light-emitting diodes (OLEDs) and photovoltaic devices.

In addition to its practical applications, this compound has also been a subject of theoretical studies aimed at understanding its electronic structure and reactivity at a fundamental level. Computational chemistry techniques have been employed to investigate the molecular orbitals and reaction pathways involving this compound. These studies provide valuable insights into its behavior under different chemical conditions and guide further experimental work.

The future outlook for CAS No. 1824464-81-4 is bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and green chemistry. Its ability to form stable complexes with various functional groups opens up new possibilities for designing eco-friendly materials and processes.